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Compound of Interest

2-[p-(1-Bromo-2-

Compound Name: methylpropyl)phenyl]propionic
Acid

CAS No.: 75625-98-8

Cat. No.: B021825

Get Quote
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Molecular Characterization and Analytical Profiling

Executive Summary

2-[p-(1-Bromo-2-methylpropyl)phenyl]propionic Acid (CAS: 75625-98-8) is a critical
synthetic intermediate and impurity marker associated with the non-steroidal anti-inflammatory
drug (NSAID) Ibuprofen.[1] Structurally, it represents the benzylic bromination product of the
isobutyl side chain of the Ibuprofen scaffold.[1]

For researchers and analytical scientists, accurate characterization of this molecule is essential
for two reasons:

o Impurity Profiling: It serves as a reference standard for monitoring oxidative degradation or
synthetic byproducts in Ibuprofen drug substances.[1]

o Synthetic Utility: The labile benzylic bromide moiety allows for further functionalization (e.g.,
elimination to styrenyl derivatives or nucleophilic substitution), making it a versatile scaffold
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in medicinal chemistry.[1]

Molecular Characteristics & Weight Analysis[1][2][3]
[4][5]

Precise molecular weight calculations are non-negotiable in quantitative analysis, particularly
when using Mass Spectrometry (MS) where the isotopic signature of Bromine dictates the
spectral appearance.[1]

: o :

Parameter Value Technical Note

Phenyl ring + Propionic acid

Chemical Formula C13H17BrO2 ) )
arm + Brominated isobutyl arm
) Used for stoichiometric
Average Molecular Weight 285.18 g/mol ) o
calculations (molarity/yield)
Monoisotopic Mass (7°Br) 284.0412 Da Primary peak in High-Res MS
. . Secondary peak in High-Res
Monoisotopic Mass (31Br) 286.0391 Da MS
Distinctive "twin tower" peak
Isotopic Pattern 1:1 Doublet height ratio due to 7°Br/81Br
natural abundance
Unique identifier for
CAS Number 75625-98-8

procurement/database search

Isotopic Signhature in Mass Spectrometry

Unlike standard organic molecules dominated by Carbon-12, this compound carries a Bromine
atom.[1] Bromine exists naturally as two stable isotopes, 7°Br (50.69%) and 8Br (49.31%).[1]

e Implication: In LC-MS analysis, you will not see a single parent ion peak. You will observe
two peaks of nearly equal intensity separated by 2 mass units (M and M+2).[1]
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o Diagnostic Rule: If the M+2 peak is approximately the same height as the M peak, the
presence of a single Bromine atom is confirmed.[1]

Synthetic Pathway & Formation Mechanism[1]

Understanding the origin of this compound is vital for controlling it as an impurity.[1] It is
typically formed via Wohl-Ziegler Bromination, a radical substitution reaction at the benzylic
position of the isobutyl group.[1]

Mechanism of Action[1]

« Initiation: A radical initiator (e.g., AIBN or UV light) generates a bromine radical from N-
Bromosuccinimide (NBS).[1]

» Propagation (Abstraction): The bromine radical abstracts a hydrogen atom from the benzylic
carbon (the position adjacent to the phenyl ring), which is the most stable radical position on
the isobutyl chain.[1]

o Termination/Substitution: The resulting benzylic radical reacts with Brz to form the final
brominated product.[1]

Pathway Visualization

The following diagram illustrates the transformation from the parent lbuprofen scaffold to the
brominated derivative.[1]
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Figure 1: Radical substitution pathway converting Ibuprofen to its benzylic bromide derivative.

[1]
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Analytical Protocol: Identification & Handling
A. HPLC-UV Detection Strategy

Due to the conjugated phenyl ring, this compound is UV-active.[1] However, the bromine atom
introduces lipophilicity, altering its retention time compared to Ibuprofen.[1]

e Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 3.5 pm).[1]
o Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.[1]

o Note: The brominated derivative is more hydrophobic than Ibuprofen and will typically
elute after the parent peak.[1]

o Wavelength: 254 nm (aromatic region).[1]

B. Mass Spectrometry (LC-MS) Validation

To confirm identity, use the isotopic pattern described in Section 2.[1]

 lonization Mode: Electrospray lonization (ESI), Negative Mode [M-H]~ is preferred for
carboxylic acids.[1]

o Target m/z:
o Look for 283.0 (“°Br isotope) and 285.0 (31Br isotope).[1]

o Caution: In Positive Mode [M+H]*, look for 285.0 and 287.0.[1]

C. Stability & Safety (Critical)

o Reactivity: Benzylic bromides are potent alkylating agents.[1] They are susceptible to
hydrolysis (reverting to the alcohol) or nucleophilic attack.[1] Store at -20°C under inert gas.

o Toxicity: As an alkylating agent, this compound carries a structural alert for genotoxicity.[1] It
must be handled inside a fume hood with appropriate PPE (nitrile gloves, safety glasses).[1]
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o Pharmaffiliates. (n.d.). 2-[p-(1-Bromo-2-methylpropyl)phenyl]propionic Acid - Product PA
27 0018922.[1][2] Retrieved January 28, 2026, from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1.948552-52-1|2-(4-(2-Bromoethyl)phenyl)-2-methylpropanoic acid|BLDPharm
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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